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Compound of Interest

Compound Name: 5-(Dichloromethyl)-2-fluoropyridine

Cat. No.: B8387855

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the physicochemical properties and
theoretical synthesis of 5-(Dichloromethyl)-2-fluoropyridine. Due to the limited availability of
published experimental data for this specific compound, this document focuses on predicted
characteristics and plausible synthetic routes derived from analogous chemical
transformations.

Core Physicochemical Properties

5-(Dichloromethyl)-2-fluoropyridine is a halogenated pyridine derivative. Its key identifying
information and calculated properties are summarized below.

Property Value

Molecular Formula CeH4CI2FN

Molecular Weight ~179.97 g/mol [1]

IUPAC Name 5-(Dichloromethyl)-2-fluoropyridine
CAS Number Not assigned

The molecular weight is calculated based on the atomic masses of its constituent elements:
Carbon (6 x 12.01), Hydrogen (4 x 1.01), Chlorine (2 x 35.45), Fluorine (1 x 19.00), and
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Nitrogen (1 x 14.01)[1].

Comparative Analysis with Related Compounds

To provide context, the following table compares the predicted properties of 5-
(Dichloromethyl)-2-fluoropyridine with those of structurally related compounds.

5-
. 2-Chloro-5-
(Dichloromethyl)-2-  5-(Chloromethyl)-2- .
Property . . (trichloromethyl)py
fluoropyridine fluoropyridine L
. ridine
(Predicted)
Molecular Formula CeH4CI2FN CeHsCIFN CeHsClsN
Molecular Weight (
179.97[1] 145.56[1] 230.88
g/mol)
N ) 210-215 (estimated)
Boiling Point (°C) o 192-195[1] ~233
Moderate in polar
- aprotic solvents; Soluble in DMSO, )
Solubility o Insoluble in water
limited water THF[1]
solubility[1]

The presence of the dichloromethyl group is expected to create a strong electron-withdrawing
effect, influencing the electronic distribution of the pyridine ring[1].

Theoretical Synthetic Pathways

While no direct, peer-reviewed synthesis protocols for 5-(Dichloromethyl)-2-fluoropyridine
have been published, two plausible synthetic routes can be proposed based on established
chemical reactions[1].

Route 1: Sequential Chlorination

This pathway involves a two-step process starting from 2-fluoropyridine.

Experimental Workflow: Sequential Chlorination
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Blanc Chloromethylation
(Formaldehyde, HCI, ZnCl2)

!

5-(Chloromethyl)-2-fluoropyridine

!

Dichlorination
(Clz, Radical Initiator, 120-140°C)

!

5-(Dichloromethyl)-2-fluoropyridine

Click to download full resolution via product page
Caption: A potential two-step synthesis of 5-(Dichloromethyl)-2-fluoropyridine.
Methodology:

Chloromethylation: 2-Fluoropyridine would first undergo a Blanc chloromethylation reaction
using formaldehyde and hydrogen chloride in the presence of a Lewis acid catalyst such as
zinc chloride. This step is designed to introduce a chloromethyl group at the 5-position of the
pyridine ring, yielding 5-(chloromethyl)-2-fluoropyridine[1].

Dichlorination: The resulting intermediate, 5-(chloromethyl)-2-fluoropyridine, would then be
treated with chlorine gas under radical initiation conditions (e.g., using methyl ethyl ketone
peroxide) at an elevated temperature of 120-140°C. This would convert the monochlorinated
methyl group into the desired dichloromethyl group[1].

Route 2: Direct Dichloromethylation
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This theoretical approach would form the dichloromethyl group in a single step.

Experimental Workflow: Direct Dichloromethylation

2-Fluoropyridine

(Modified Gattermann-Koch Reaction)

(in situ CHCI20H from Chloroform)

G—(DichIoromethyl)—2—f|uoropyridine)

Click to download full resolution via product page

Caption: A proposed single-step synthesis via a modified Gattermann-Koch reaction.

Methodology: This route would involve a modified Gattermann-Koch reaction.
Dichloromethanol (CHCI20OH), generated in situ from chloroform, would act as the electrophile
to directly introduce the dichloromethyl group onto the 2-fluoropyridine ring[1].

Biological Activity and Applications

There is no available literature describing the biological activity, signaling pathways, or specific
applications of 5-(Dichloromethyl)-2-fluoropyridine. Research on related fluorinated
pyridines suggests potential roles as intermediates in the synthesis of agrochemicals and
pharmaceuticals; however, any such application for the title compound remains speculative.

Conclusion

5-(Dichloromethyl)-2-fluoropyridine is a compound with a calculated molecular weight of
approximately 179.97 g/mol . While its synthesis is theoretically achievable through pathways
such as sequential chlorination or direct dichloromethylation, there is a notable absence of
published experimental protocols, characterization data, and biological studies. This guide
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provides a foundational understanding based on theoretical chemistry and data from analogous
compounds, highlighting an area for potential future research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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